2-[(2,5-Dichlorothiophene-3-carbonyl)amino]-4,5-dimethylthiophene-3-carboxamide

• IUPAC Name: 2-[(2,5-dichlorothiophene-3-carbonyl)amino]-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C12H10Cl2N2O2S2/c1-4-5(2)19-12(8(4)10(15)17)16-11(18)6-3-7(13)20-9(6)14/h3H,1-2H3,(H2,15,17)(H,16,18)
• InChI Key: AMKXLICEIABVQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)C2=C(SC(=C2)Cl)Cl)C
• Molecular Formula: C12H10Cl2N2O2S2
• Molecular Weight: 349.3 g/mol

Description

The compound "2-[(2,5-Dichlorothiophene-3-carbonyl)amino]-4,5-dimethylthiophene-3-carboxamide" is a derivative of thiophene, which is a heterocyclic compound that has been the focus of various studies due to its potential pharmacological activities. Thiophene derivatives are known for their diverse biological activities, including antiarrhythmic, serotonin antagonist, antianxiety, and potential antibacterial properties . These compounds are synthesized through various reactions involving amino-thiophene carboxamide precursors and have been characterized by spectroscopic methods such as IR, NMR, and MS, as well as elemental analysis .

Synthesis Analysis

The synthesis of thiophene derivatives often involves initial reactions with amino-thiophene carboxamide precursors. For instance, the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation has been investigated, leading to the formation of thieno[2,3-d]pyrimidines and their derivatives . Similarly, the preparation of 2-amino-5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide from its nitrile precursor has been described, showcasing the versatility of thiophene carboxamide in heterocyclic synthesis . Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have also been synthesized, indicating the reactivity of these compounds towards the formation of biologically active structures .

Molecular Structure Analysis

The molecular structure of thiophene derivatives is often elucidated using X-ray diffraction methods. For example, the crystal structure of 2-amino-3-(N-O-chlorophenylcarboxamido)-3,4-dimethylthiophene has been characterized, revealing that the compound crystallizes in the monoclinic space group and that the molecules are stabilized by intermolecular hydrogen bonds . This structural information is crucial for understanding the molecular interactions and potential biological activities of these compounds.

Chemical Reactions Analysis

Thiophene derivatives undergo various chemical reactions that lead to the formation of diverse biologically active compounds. The reactivity of thiophene carboxamide with different organic reagents results in the synthesis of novel compounds with high pharmacological activity . The reaction conditions, such as the use of microwave irradiation, play a significant role in the efficiency and outcome of these synthetic processes .

Physical and Chemical Properties Analysis

The physical and chemical properties of thiophene derivatives are closely related to their structure and the substituents present on the thiophene ring. These properties are determined through spectroscopic and crystallographic analyses, which provide insights into the compounds' stability, reactivity, and potential drug-likeness. The acute toxicity of these compounds is also assessed to determine their safety profile for further pharmacological testing .

Scientific Research Applications

Thiophene Derivatives and Carcinogenicity

• Carcinogenic Evaluation : Thiophene analogues, including those structurally related to carcinogens like benzidine and 4-aminobiphenyl, have been synthesized and evaluated for their potential carcinogenicity. The studies involved assessing these compounds through the Salmonella reverse-mutation assay and the cell-transformation assay, providing insights into their biological activities and potential health risks (Ashby et al., 1978).

Supramolecular Chemistry and BTAs

• Benzene-1,3,5-tricarboxamide (BTA) : BTAs have been identified as versatile ordering moieties in supramolecular chemistry, suggesting that compounds with complex aromatic and amide groups, similar to the one , could have applications ranging from nanotechnology to biomedical fields (Cantekin et al., 2012).

Polyfunctional Heteroaromatics Synthesis

• Synthesis and Reactions : Research into the synthesis of polyfunctional heteroaromatic compounds, including those incorporating thiophene units, reveals complex reactions and unexpected product formations. These findings underscore the potential for discovering new chemical entities with unique properties through the exploration of heteroaromatic chemistry (Moustafa et al., 2017).